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Compound of Interest

Compound Name: Ammonium molybdenum oxide

Cat. No.: B076909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics

of ammonium molybdate in a variety of solvents. The information is curated to be a vital

resource for professionals in research, scientific analysis, and drug development, offering both

quantitative data and detailed experimental methodologies.

Executive Summary
Ammonium molybdate, a versatile inorganic compound, exhibits a wide range of solubilities

depending on the solvent and temperature. While highly soluble in aqueous solutions, its

solubility in organic solvents is negligible. This guide details these characteristics, providing

clear data, experimental procedures, and visual representations of key chemical processes to

aid in its practical application.

Solubility of Ammonium Molybdate
The solubility of ammonium molybdate is a critical parameter in its various applications, from

catalyst preparation to analytical reagents. This section provides quantitative data on its

solubility in water, organic solvents, and inorganic aqueous solutions.

Solubility in Water
Ammonium molybdate is highly soluble in water. Its solubility is significantly dependent on

temperature, generally increasing as the temperature rises. However, it is important to note that
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at elevated temperatures, decomposition can occur. The most common form of ammonium

molybdate is the tetrahydrate, ((NH₄)₆Mo₇O₂₄·4H₂O). The solubility data for this compound in

water is summarized in the table below. Discrepancies in reported values can be attributed to

differences in the specific form of ammonium molybdate used (e.g., heptamolybdate vs.

orthomolybdate) and experimental conditions.

Temperature (°C) Solubility ( g/100 mL) Notes

20 ~40.0[1][2][3]

Also reported as 45.0 g/L (45

g/100mL)[4] and 30.0

g/100mL[5]

25 63.5 - 65.3[6][7]
For ammonium

heptamolybdate tetrahydrate

80-90 ~50.0[5]

A study from Argonne National Laboratory demonstrated a 60% decrease in molybdenum

solubility when a solution at pH 6.9 was cooled from 80°C to 20°C, highlighting the significant

positive temperature coefficient of solubility[8].

Solubility in Organic Solvents
Ammonium molybdate is generally considered insoluble in most organic solvents. This is due to

its ionic nature and the non-polar or weakly polar character of many organic liquids.

Solvent Solubility

Ethanol Insoluble[9]

Methanol Insoluble[10]

Acetone Insoluble[5]

Solubility in Inorganic Aqueous Solutions
Ammonium molybdate exhibits enhanced solubility in acidic and alkaline solutions due to

chemical reactions that form different molybdate species.
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Solvent System Solubility Characteristics

Acids (e.g., HCl, HNO₃)

Soluble. Dissolution in acids leads to the

formation of various polyoxomolybdate

species[7][9]. The specific solubility depends on

the acid concentration and temperature.

Aqueous Ammonia

Soluble. Ammonium molybdate readily dissolves

in aqueous ammonia solutions[10][11]. The

addition of 10% ammonia can be used to

dissolve aged ammonium molybdate that may

have partially decomposed[12].

Alkali (e.g., NaOH)

Soluble. Similar to acids, alkali solutions

facilitate the dissolution of ammonium

molybdate[11].

Speciation of Molybdate in Aqueous Solution
The solubility of ammonium molybdate in water is intrinsically linked to the pH-dependent

equilibrium of various molybdate species in solution. At a pH greater than 6, the predominant

species is the tetrahedral molybdate ion (MoO₄²⁻). As the pH is lowered, polymerization occurs,

leading to the formation of polyoxomolybdates such as heptamolybdate ([Mo₇O₂₄]⁶⁻) at pH 5-6

and octamolybdate ([Mo₈O₂₆]⁴⁻) at pH 3-5. In strongly acidic solutions (pH < 1), the cationic

species [MoO₂]²⁺ can form[13].
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pH Scale
Molybdate Species in Solution
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< 1
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Further
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Formation in
Strong Acid
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pH-dependent speciation of molybdate in aqueous solution.

Experimental Protocols
This section outlines a detailed methodology for the gravimetric determination of ammonium

molybdate solubility, a fundamental and widely used technique.

Gravimetric Determination of Solubility
This method involves preparing a saturated solution, separating the undissolved solid, and

determining the mass of the dissolved solute in a known mass or volume of the solvent.

Materials and Equipment:

Ammonium molybdate

Solvent (e.g., deionized water)

Temperature-controlled water bath or shaker
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Analytical balance

Beakers and flasks

Magnetic stirrer and stir bars

Filtration apparatus (e.g., vacuum filter with Buchner funnel and filter paper, or syringe filters)

Drying oven

Desiccator

Procedure:

Preparation of the Saturated Solution:

Add an excess amount of ammonium molybdate to a known volume of the solvent in a

sealed flask. The presence of undissolved solid is crucial to ensure saturation.

Place the flask in a temperature-controlled water bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48

hours) to ensure that equilibrium between the dissolved and undissolved solute is

reached.

Separation of the Saturated Solution:

Once equilibrium is established, cease stirring and allow the undissolved solid to settle.

Carefully decant or pipette a known volume of the clear supernatant into a pre-weighed

beaker. It is critical to avoid transferring any solid particles.

For more precise separation, filter the supernatant using a vacuum filtration setup or a

syringe filter.

Determination of Solute Mass:
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Place the beaker containing the known volume of the saturated solution in a drying oven

set to a temperature that will evaporate the solvent without decomposing the ammonium

molybdate (e.g., below 90°C).

Continue drying until a constant weight is achieved, indicating that all the solvent has

evaporated.

Cool the beaker in a desiccator to prevent moisture absorption before weighing.

Weigh the beaker with the dried ammonium molybdate residue on an analytical balance.

Calculation of Solubility:

Calculate the mass of the dissolved ammonium molybdate by subtracting the initial weight

of the empty beaker from the final weight of the beaker with the residue.

Express the solubility in the desired units, typically as grams of solute per 100 mL or 100 g

of solvent.
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Experimental workflow for gravimetric solubility determination.

Analytical Quantification of Molybdate in Solution
For a more precise determination of solubility, especially in complex matrices, the concentration

of molybdate in the saturated solution can be determined using analytical techniques such as:

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): A highly sensitive method for

elemental analysis.
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Spectrophotometry: The molybdate can be complexed with a chromogenic agent to form a

colored solution, and its concentration determined by measuring the absorbance of light at a

specific wavelength.

Titration: The molybdate solution can be titrated with a standard solution of a precipitating

agent, such as a lead salt, using an indicator to determine the endpoint[14].

Conclusion
This technical guide provides a comprehensive overview of the solubility characteristics of

ammonium molybdate. The data and protocols presented herein are intended to be a valuable

resource for researchers, scientists, and professionals in drug development, enabling a more

informed and effective use of this important inorganic compound. The provided visualizations of

the pH-dependent speciation and the experimental workflow for solubility determination offer a

clear and concise understanding of the key concepts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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